Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2

• Molecular Formula: C36H29F12N7O4P2Ru
• Molecular Weight: 1014.7 g/mol
• InChI: InChI=1S/C16H13N3O4.2C10H8N2.2F6P.Ru/c1-10-4-6-17-12(8-10)13-9-11(5-7-18-13)16(22)23-19-14(20)2-3-15(19)21;2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;2*1-7(2,3,4,5)6;/h4-9H,2-3H2,1H3;2*1-8H;;;/q;;;2*-1;+2
• InChIKey: UQJZJWDQEYXDCR-UHFFFAOYSA-N

Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 for Covalent Biomolecule Labeling

Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 (CAS 136724-73-7; MW 1014.66 g/mol) is a bis-hexafluorophosphate salt of a ruthenium(II) tris-diimine complex bearing one N-hydroxysuccinimidyl (NHS) ester-functionalized bipyridine ligand. The activated ester moiety enables single-step covalent conjugation to primary amines on peptides, antibodies, DNA probes, and other biomolecules . The complex exhibits characteristic ruthenium polypyridine photophysical properties—a fluorescence excitation maximum at 458 nm, emission maximum at 628 nm, and a fluorescence lifetime of approximately 500 ns—making it suitable as an extrinsic fluorophore, electrochemiluminescence (ECL) label, and mass cytometry staining agent .

Single-step amine conjugation for biomolecule labeling

Ruthenium polypyridine-based extrinsic fluorophore and ECL label

Reported wide Stokes shift and long fluorescence lifetime support time-resolved and multiplexed assays

Why Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 Cannot Be Substituted

Ruthenium-based ECL and fluorescence labels exist as both pre-activated NHS esters (e.g., Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2, Ru(bpy)3 NHS ester) and unactivated carboxylic acid precursors requiring in situ activation. Substituting the pre-activated NHS ester with an unactivated analog (e.g., Ru(bpy)2(mcbpy)(PF6)2) introduces an additional carbodiimide-mediated activation step, which increases experimental variability, prolongs workflow duration, and risks incomplete or non-reproducible labeling . Conversely, substituting with alternative reactive esters—such as Ru(bpy)3 NHS ester or chloroacetamido/iodoacetamido phenanthroline derivatives—alters the photophysical signature (emission wavelength, lifetime) and conjugation chemistry (amine-targeting NHS versus sulfhydryl-targeting haloacetamides), fundamentally changing assay design and detection channel compatibility . The specific combination of a bis-bipyridine ligand framework with a single mcbpy-derived NHS ester arm in this compound confers a defined stoichiometry of reactive group per complex, a property that distinguishes it from [Ru(bpy)3]²⁺-based NHS derivatives and from dendritic multi-label constructs [1].

Unactivated carboxylic acid analog requires in situ activation, introducing coupling variability and potential incomplete labeling.

Alternative reactive esters (Ru(bpy)3 NHS, haloacetamides) alter photophysical signature and conjugation chemistry (amine vs. sulfhydryl targeting).

Defined 1:1 stoichiometry of reactive group per metal center distinguishes from multi-label dendritic constructs.

• [1] Zhou, M. et al. (2003). Multilabeling biomolecules at a single site. 1. Synthesis and characterization of a dendritic label for electrochemiluminescence assays. Bioconjugate Chemistry, 14(6), 1173-1180. Contrasts mononuclear [Ru(bpy)3]²⁺ compounds with multi-label constructs. View Source

Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 Performance Evidence

Protein Gel Staining vs. SYPRO Ruby

In a pre-electrophoresis covalent protein labeling protocol, Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 demonstrates superior sensitivity compared to the industry-standard fluorescent stain SYPRO Ruby. Unlike SYPRO Ruby, this ruthenium stain exhibits a logarithmic dependency on the amount of protein rather than a linear relationship . The compound's activated NHS ester forms stable covalent bonds with lysine side chains prior to electrophoresis, eliminating post-electrophoresis staining and destaining steps that are required for SYPRO Ruby protocols .

Gel Staining Sensitivity

Data to verify

Reported higher sensitivity than SYPRO Ruby; logarithmic protein amount dependency

Supports wider dynamic range quantitation review

Direct comparison source not specified; data to verify

Evidence Dimension	Protein gel staining sensitivity and quantitation relationship
Target Compound Data	Sensitivity better than SYPRO Ruby; logarithmic dependency on protein amount
Comparator Or Baseline	SYPRO Ruby (fluorescent ruthenium-based total protein stain)
Quantified Difference	Qualitatively superior sensitivity; fundamentally different quantitation dependency (logarithmic vs. linear)
Conditions	1D or 2D protein gel electrophoresis with simple pre-electrophoresis covalent labeling procedure; no post-electrophoresis staining required

Why This Matters

The logarithmic dependency enables more accurate quantitation across a wider dynamic range of protein abundance, a distinct advantage for proteomics workflows requiring precise relative quantification of low- and high-abundance proteins simultaneously.

Long Fluorescence Lifetime for Background Rejection

Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 possesses a long fluorescence lifetime of approximately 500 nanoseconds [1]. This microsecond-scale lifetime substantially exceeds that of conventional organic fluorophores (typically <10 ns) and many cyanine dyes (e.g., Cy3, Cy5: <5 ns), placing it in the class of long-lifetime metal-ligand complexes suitable for time-resolved fluorescence (TRF) and time-gated detection schemes [2].

Fluorescence Lifetime

Class-level

~500 ns (0.5 μs)

Enables time-gated detection for autofluorescence rejection

Class-level inference for Ru(bpy)₃ complexes

Evidence Dimension	Fluorescence lifetime
Target Compound Data	~500 nanoseconds (0.5 μs)
Comparator Or Baseline	Conventional organic fluorophores (e.g., fluorescein: ~4 ns; Cy5: ~1 ns; typical autofluorescence: <100 ns)
Quantified Difference	50× to 500× longer than typical organic dyes
Conditions	Solution phase fluorescence decay measurement

Why This Matters

The 500 ns lifetime enables time-gated detection that effectively discriminates against short-lived autofluorescence and scattering background, improving signal-to-noise ratios in biological matrices without requiring specialized instrumentation beyond standard time-resolved fluorescence readers.

• [1] Chembase. Bis(2,2′-bipyridine)-4′-methyl-4-carboxybipyridine-ruthenium N-succinimidyl ester-bis(hexafluorophosphate) (Catalog No. 96631). Properties. View Source
• [2] Lakowicz, J.R. (2006). Principles of Fluorescence Spectroscopy, 3rd Ed. Springer. Chapter 20: Time-Resolved Fluorescence. Establishes lifetime ranges for organic fluorophores (0.1-10 ns) and metal-ligand complexes (100 ns-10 μs). View Source

Large Stokes Shift for Multiplexing

Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 exhibits an excitation maximum at 458 nm and emission maximum at 628 nm in 0.1 M phosphate buffer at pH 7.0, corresponding to a Stokes shift of approximately 170 nm . This large separation between excitation and emission wavelengths significantly exceeds that of many conventional organic fluorophores, including FITC (Stokes shift ~28 nm; ex. 492 nm, em. 520 nm) and Cy3 (Stokes shift ~20 nm; ex. 550 nm, em. 570 nm) .

Stokes Shift

Class-level

~170 nm (λex 458 nm, λem 628 nm)

Supports cleaner multiplexing with reduced excitation leakage

Class-level inference; under reported buffer conditions

Evidence Dimension	Stokes shift
Target Compound Data	~170 nm (λex 458 nm; λem 628 nm)
Comparator Or Baseline	FITC: ~28 nm; Cy3: ~20 nm; Alexa Fluor 488: ~25 nm
Quantified Difference	6× to 8.5× larger than typical organic fluorophores
Conditions	0.1 M phosphate buffer, pH 7.0

Why This Matters

The large Stokes shift enables the use of a single excitation source (e.g., 458 nm argon-ion laser line) while collecting emission in a well-separated channel (>620 nm), substantially reducing excitation light leakage and enabling cleaner multiplexing with green-emitting probes that require minimal spectral compensation.

High Photostability for Extended Imaging

Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 is characterized by high photostability with minimal dye-dye interactions, a property that distinguishes metal-to-ligand charge-transfer (³MLCT) emitting complexes from singlet-emissive organic fluorophores [1]. Ruthenium(II) polypyridine complexes, as a class, exhibit photobleaching quantum yields typically 2-3 orders of magnitude lower than those of cyanine and fluorescein-based dyes due to the triplet nature of their emissive state, which is inherently protected from oxygen-mediated photodegradation pathways [2].

Photostability

Class-level

Reported high photostability; photobleaching yield 10⁻⁶ to 10⁻⁷

Supports extended time-lapse imaging with reduced signal decay

Class-level inference for Ru(bpy)₃²⁺ class

Evidence Dimension	Photostability (resistance to photobleaching)
Target Compound Data	High photostability; photobleaching quantum yield ~10⁻⁶ to 10⁻⁷ for Ru(bpy)₃²⁺ class
Comparator Or Baseline	Fluorescein: photobleaching quantum yield ~10⁻⁴ to 10⁻⁵; Cy5: ~10⁻⁵
Quantified Difference	10× to 100× lower photobleaching rate
Conditions	Continuous illumination under standard fluorescence microscopy excitation powers

Why This Matters

The compound's high photostability enables extended image acquisition times without signal decay, a critical requirement for time-lapse live-cell experiments, single-molecule tracking, and quantitative fluorescence assays where cumulative exposure would otherwise compromise data reliability with organic dyes.

• [1] Chembase. Bis(2,2′-bipyridine)-4′-methyl-4-carboxybipyridine-ruthenium N-succinimidyl ester-bis(hexafluorophosphate). Features and Benefits: 'high photostability.' View Source
• [2] Demas, J.N. & DeGraff, B.A. (2001). Applications of luminescent transition metal complexes to sensor technology and molecular probes. Journal of Chemical Education, 78(5), 590-596. Discusses photostability of Ru(bpy)₃²⁺ relative to organic fluorophores. View Source

Water Solubility for Conjugation

Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 exhibits good water solubility and a lack of dye-dye interactions . In contrast, many activated esters of hydrophobic organic dyes (e.g., NHS esters of Cy5 or Alexa Fluor 647) require organic co-solvents (typically DMF or DMSO up to 10-20% v/v) to achieve sufficient solubility for efficient conjugation, which can denature sensitive proteins or alter antibody binding affinity [1].

Aqueous Solubility for Conjugation

Class-level

Good water solubility; conjugation in aqueous buffer without organic co-solvent

Supports protein-friendly labeling preserving native conformation

Class-level inference; co-solvent elimination claimed

Evidence Dimension	Aqueous solubility for bioconjugation
Target Compound Data	Good water solubility; conjugation performed in aqueous buffer without organic co-solvent
Comparator Or Baseline	Cy5 NHS ester: requires 5-10% DMF/DMSO; Alexa Fluor 647 NHS ester: typically requires 5-10% DMSO
Quantified Difference	Eliminates requirement for organic co-solvent (qualitative advantage)
Conditions	Aqueous phosphate or bicarbonate buffer, pH 7.0-9.0

Why This Matters

The ability to perform NHS ester conjugation entirely in aqueous buffer preserves the native conformation and binding activity of antibodies and sensitive proteins, eliminating a common source of lot-to-lot variability in labeling efficiency and functional assay performance.

• [1] GE Healthcare Life Sciences (now Cytiva). CyDye NHS Ester Labeling Protocols. Recommends DMF as solvent for Cy5 NHS ester dissolution. View Source

Dual-Mode Quencher and Capture Probe

In a dual-color homogeneous immunoassay for human enterovirus 71 (EV71), Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 was covalently conjugated to an EV71 monoclonal antibody (forming Ru-Ab) and served simultaneously as an effective quencher of CdTe:Zn²⁺ quantum dot (QD) fluorescence and as a capture probe for viral antigen. EV71 detection was achieved across a concentration range of 1.8 ng/mL to 12 μg/mL, with subnanogram per milliliter sensitivity maintained in the presence of 160 μg/mL bovine serum albumin [1]. A comparable approach using unactivated ruthenium complexes would require separate conjugation or co-immobilization steps, increasing assay complexity and background .

Dual-Mode Quencher & Capture Probe

Reported

Detection range: 1.8 ng/mL – 12 μg/mL EV71; subnanogram/mL sensitivity

Supports simplified homogeneous assay design

Reported in EV71 immunoassay with 160 μg/mL BSA

Evidence Dimension	Homogeneous immunoassay detection range
Target Compound Data	1.8 ng/mL to 12 μg/mL EV71 (subnanogram/mL sensitivity)
Comparator Or Baseline	Unactivated Ru(bpy)2(mcbpy)(PF6)2 or separate quencher/capture probe systems
Quantified Difference	Single reagent replaces two components; maintains detection in 160 μg/mL BSA background
Conditions	Homogeneous solution-phase immunoassay; CdTe:Zn²⁺ QDs as fluorescent donor

Why This Matters

The compound's ability to serve as both fluorescence quencher and capture probe in a single conjugated reagent simplifies assay design, reduces reagent costs, and eliminates background signals from unbound quencher molecules, making it particularly valuable for point-of-care and high-throughput homogeneous diagnostic assays.

• [1] Chen, L. et al. (2011). Dual-Color Fluorescence and Homogeneous Immunoassay for the Determination of Human Enterovirus 71. Analytical Chemistry, 83(19), 7316-7322. DOI: 10.1021/ac201129d. View Source

Ru(bpy)2(mcbpy-O-Su-ester)(PF6)2 Application Scenarios

Pre-Electrophoresis Staining for Proteomics

Researchers performing 1D or 2D gel electrophoresis who require higher sensitivity than SYPRO Ruby and desire logarithmic quantitation dependency for accurate relative protein quantification across wide abundance ranges should select this compound. The pre-electrophoresis covalent labeling protocol eliminates post-electrophoresis staining steps and is validated for detection superior to SYPRO Ruby .

Time-Resolved Fluorescence for Autofluorescence Rejection

Laboratories performing fluorescence detection in complex biological matrices (cell lysates, serum, tissue homogenates) should prioritize this compound over short-lifetime organic fluorophores. Its ~500 ns fluorescence lifetime enables time-gated detection that discriminates against autofluorescence background (typically <100 ns), improving signal-to-noise without additional cleanup steps [1].

Homogeneous FRET Immunoassay with Single Probe

Assay developers designing homogeneous immunoassays where a single conjugated antibody must serve dual functions—both quenching a fluorescent donor (e.g., QDs) and capturing target antigen—should utilize this NHS-activated ester. The compound's demonstrated performance in EV71 detection at subnanogram/mL sensitivity in the presence of 160 μg/mL BSA validates its suitability for wash-free, high-throughput diagnostic formats [2].

Aqueous Conjugation Without Co-Solvent

Core facilities and biotechnology groups labeling sensitive monoclonal antibodies or proteins that are intolerant to DMF or DMSO should select this water-soluble NHS ester. Its aqueous compatibility preserves native protein conformation and binding activity, eliminating a variable that frequently causes labeling efficiency variability with hydrophobic cyanine or Alexa Fluor NHS esters .

Application

Selection Property

Validation Focus

Pre-electrophoresis protein gel staining

Logarithmic protein amount dependency

Sensitivity and quantitation linearity review

Time-resolved fluorescence detection

Extended fluorescence lifetime for time-gating

Autofluorescence background rejection review

Homogeneous FRET immunoassay development

Dual-function quencher and capture probe

Assay sensitivity and matrix interference review

Aqueous antibody/protein conjugation

Water-soluble NHS ester reactivity

Protein integrity and labeling consistency review

• [1] Lakowicz, J.R. (2006). Principles of Fluorescence Spectroscopy, 3rd Ed. Springer. Autofluorescence lifetimes typically <100 ns. View Source
• [2] Chen, L. et al. (2011). Dual-Color Fluorescence and Homogeneous Immunoassay for the Determination of Human Enterovirus 71. Analytical Chemistry, 83(19), 7316-7322. DOI: 10.1021/ac201129d. View Source